L-(+)-Mandelic acid calcium salt
L-(+)-Mandelic acid calcium salt
Brand Name:
Vulcanchem
CAS No.:
19944-53-7
VCID:
VC0217255
InChI:
InChI=1S/2C8H8O3.Ca/c2*9-7(8(10)11)6-4-2-1-3-5-6;/h2*1-5,7,9H,(H,10,11);/q;;+2/p-2/t7-;;/m0../s1
SMILES:
C1=CC=C(C=C1)C(C(=O)[O-])O.C1=CC=C(C=C1)C(C(=O)[O-])O.[Ca+2]
Molecular Formula:
C16H14CaO6
Molecular Weight:
342.4 g/mol
L-(+)-Mandelic acid calcium salt
CAS No.: 19944-53-7
Main Products
VCID: VC0217255
Molecular Formula: C16H14CaO6
Molecular Weight: 342.4 g/mol
| CAS No. | 19944-53-7 |
|---|---|
| Product Name | L-(+)-Mandelic acid calcium salt |
| Molecular Formula | C16H14CaO6 |
| Molecular Weight | 342.4 g/mol |
| IUPAC Name | calcium;2-hydroxy-2-phenylacetate;(2S)-2-hydroxy-2-phenylacetate |
| Standard InChI | InChI=1S/2C8H8O3.Ca/c2*9-7(8(10)11)6-4-2-1-3-5-6;/h2*1-5,7,9H,(H,10,11);/q;;+2/p-2/t7-;;/m0../s1 |
| Standard InChIKey | GCXSYHGQGJCRRW-KLXURFKVSA-L |
| Isomeric SMILES | C1=CC=C(C=C1)[C@@H](C(=O)[O-])O.C1=CC=C(C=C1)C(C(=O)[O-])O.[Ca+2] |
| SMILES | C1=CC=C(C=C1)C(C(=O)[O-])O.C1=CC=C(C=C1)C(C(=O)[O-])O.[Ca+2] |
| Canonical SMILES | C1=CC=C(C=C1)C(C(=O)[O-])O.C1=CC=C(C=C1)C(C(=O)[O-])O.[Ca+2] |
| Synonyms | L-(+)-CALCIUMMANDELATE |
| PubChem Compound | 29866 |
| Last Modified | Nov 11 2021 |
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